Cas no 329187-22-6 (Spiro[3.4]octane, 2-methylene-)

• Product Name: Spiro[3.4]octane, 2-methylene-
• CAS No: 329187-22-6
• MF: C₉H₁₄
• MW: 122.207462787628
• CID: 6784252
• Update Time: 2025-07-18

Spiro[3.4]octane, 2-methylene- Chemical and Physical Properties

Names and Identifiers

• Spiro[3.4]octane, 2-methylene-

• Inchi： 1S/C9H14/c1-8-6-9(7-8)4-2-3-5-9/h1-7H2
• InChI Key： AJJWHAHRFYVKPH-UHFFFAOYSA-N
• SMILES： C1C2(CCCC2)CC1=C

Experimental Properties

• Density: 0.90±0.1 g/cm3(Predicted)
• Boiling Point: 165.6±7.0 °C(Predicted)

Additional information on Spiro[3.4]octane, 2-methylene-

Spiro[3.4]octane, 2-methylene- (CAS No. 329187-22-6): A Comprehensive Overview

Spiro[3.4]octane, 2-methylene- (CAS No. 329187-22-6) is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This spirocyclic compound, characterized by its distinctive spiro structure, offers a rich platform for exploring novel chemical and biological properties. In this comprehensive overview, we will delve into the structural features, synthesis methods, and potential applications of Spiro[3.4]octane, 2-methylene-.

The spirocyclic nature of Spiro[3.4]octane, 2-methylene- is a defining characteristic that sets it apart from other organic compounds. Spirocyclic compounds are molecules in which two rings are connected through a single atom, known as the spiro atom. In the case of Spiro[3.4]octane, 2-methylene-, the spiro atom is a carbon atom that links a three-membered ring (cyclopropane) and a four-membered ring (cyclobutane). This unique structure imparts distinct physical and chemical properties to the molecule, making it an attractive candidate for various applications.

The synthesis of Spiro[3.4]octane, 2-methylene- has been the subject of extensive research due to its potential in drug discovery and materials science. One of the most common methods for synthesizing this compound involves the intramolecular [2+2] cycloaddition reaction of a suitable diene and an alkyne. This reaction pathway is highly efficient and can be carried out under mild conditions, making it an attractive option for large-scale production. Recent advancements in catalytic systems have further enhanced the yield and selectivity of this synthesis method, opening new avenues for the development of more complex derivatives.

In the realm of medicinal chemistry, Spiro[3.4]octane, 2-methylene- has shown promise as a scaffold for designing novel therapeutic agents. The spirocyclic framework provides a rigid structure that can enhance the binding affinity and selectivity of drug candidates. For instance, researchers have explored the use of Spiro[3.4]octane, 2-methylene- derivatives in the development of G protein-coupled receptor (GPCR) modulators and kinase inhibitors. These studies have demonstrated that the spirocyclic core can significantly improve the pharmacological properties of these molecules, leading to improved efficacy and reduced side effects.

Beyond its medicinal applications, Spiro[3.4]octane, 2-methylene- has also found utility in materials science and polymer chemistry. The rigid spirocyclic structure can be incorporated into polymers to enhance their mechanical properties and thermal stability. Recent research has focused on developing spirocyclic polymers with tunable properties for use in advanced materials such as coatings, adhesives, and electronic devices. The unique combination of rigidity and flexibility provided by the spirocyclic core makes these materials highly versatile and suitable for a wide range of applications.

The physical properties of Spiro[3.4]octane, 2-methylene- are also noteworthy. It is typically a colorless solid with a melting point ranging from 70 to 75°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and acetone but exhibits limited solubility in water. These solubility characteristics make it suitable for various chemical reactions and purification processes.

In terms of safety and handling, while Spiro[3.4]octane, 2-methylene- is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation.

The future prospects for Spiro[3.4]octane, 2-methylene- are promising across multiple fields. Ongoing research continues to uncover new applications and derivatives of this compound, driven by its unique structural features and versatile chemical properties. As synthetic methods become more efficient and cost-effective, we can expect to see increased interest in spirocyclic compounds like Spiro[3.4]octane, 2-methylene- from both academic researchers and industry professionals.

In conclusion, Spiro[3.4]octane, 2-methylene- (CAS No. 329187-22-6) is a fascinating compound with a wide range of potential applications in medicinal chemistry, materials science, and beyond. Its unique spirocyclic structure provides a robust platform for designing novel molecules with improved pharmacological properties or enhanced material performance. As research in this area continues to advance, we can anticipate significant developments that will further expand the utility of this remarkable compound.